Cas no 13242-17-6 (Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-)

• Product Name: Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
• CAS No: 13242-17-6
• MF: C₁₉H₂₀N₂S
• MW: 308.440503120422
• CID: 119409
• PubChem ID: 2952910
• Update Time: 2025-04-18

Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethyl-
• Benzothiazole,2-[p-(diethylamino)styryl]- (6CI,7CI,8CI)
• BF 124
• 2-p-Diethylaminostyrylbenzothiazole
• 4-[2-(2-benzothiazolyl)ethenyl]-N,N-diethylbenzenamine
• 4-[2-(1,3-benzothiazol-2-yl)ethenyl]-N,N-diethylaniline
• 13242-17-6
• AKOS034381697

• Inchi： 1S/C19H20N2S/c1-3-21(4-2)16-12-9-15(10-13-16)11-14-19-20-17-7-5-6-8-18(17)22-19/h5-14H,3-4H2,1-2H3
• InChI Key： MMIOHWUCIPXLNA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C=CC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 308.13471982g/mol
• Monoisotopic Mass: 308.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 44.4Ų